Licochalcone E

Anti-inflammatory NF-κB signaling Transcriptional regulation

Procurement challenge: Licochalcone congeners exhibit non-uniform potency across assays, making substitution risky. Licochalcone E (LicE) is the validated solution for specific research contexts. - **NF-κB suppression:** IC50 3.83 μM (3.6x more potent than Licochalcone B). Ideal for inflammation & reporter gene assays. - **Dual Alzheimer’s mechanism:** Inhibits Aβ1-42 aggregation (IC50 103.7 μM) AND choline uptake (IC50 12.4 μM) - unique among A-E series. - **Anti-MRSA/VRE:** MIC 7.8 μg/mL; low hemolytic activity for in vivo models. - **Purity:** ≥98% (HPLC), yellow to orange solid, soluble in DMSO. - **Supply:** BenchChem provides batch-specific COA, immediate shipping.

Molecular Formula C21H22O4
Molecular Weight 338.4 g/mol
CAS No. 864232-34-8
Cat. No. B15610100
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameLicochalcone E
CAS864232-34-8
Molecular FormulaC21H22O4
Molecular Weight338.4 g/mol
Structural Identifiers
InChIInChI=1S/C21H22O4/c1-13(2)14(3)18-11-16(21(25-4)12-20(18)24)7-10-19(23)15-5-8-17(22)9-6-15/h5-12,14,22,24H,1H2,2-4H3/b10-7+/t14-/m0/s1
InChIKeySWPKMTGYQGHLJS-RNVIBTMRSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





Licochalcone E – Structural Identity & Procurement


Licochalcone E (LicE, C21H22O4, MW 338.40) is a retrochalcone—a chalcone with reversed A/B-ring oxygenation pattern—first isolated from the roots of Glycyrrhiza inflata (licorice) [1]. Unlike ordinary chalcones such as isoliquiritigenin, LicE possesses a characteristic allyl group at position 5 of the B-ring and a 2-methoxy substitution, structural features that distinguish it within the licochalcone series (A–G) [2]. The compound is commercially available as a yellow to orange solid with ≥98% purity (HPLC), soluble in DMSO (≥125 mg/mL) [3]. Its pharmacological profile spans Nrf2/ARE pathway activation, NF-κB transcriptional suppression, pancreatic lipase inhibition, and antibacterial activity against drug-resistant strains—each domain exhibiting differential potency relative to closely related licochalcone congeners that justifies compound-specific selection in research procurement decisions.

Workflow NF-κB signaling, antimicrobial screening, Aβ aggregation & microglial polarization studies
Selection 5-allyl retrochalcone chemotype; congener-specific potency profile across targets
Format Research-grade natural product; DMSO-soluble solid

Licochalcone E: Non-Interchangeability with Analogs A, B, D


The licochalcone subfamily shares a retrochalcone scaffold but diverges critically in B-ring prenylation patterns and A-ring oxygenation, producing rank-order reversals in potency across target assays that invalidate generic substitution. For instance, licochalcone E is the most potent NF-κB transcription inhibitor among five chalcones tested in a head-to-head screen (IC50 3.83 μM), outperforming licochalcone B by 3.6-fold [1]; yet for pancreatic lipase inhibition, licochalcone D (IC50 3.2 μM) surpasses licochalcone E (IC50 5.8 μM) [2]. In Aβ1-42 aggregation, the potency hierarchy is D > E > C > B > A, with licochalcone E uniquely offering concurrent choline-uptake inhibition (IC50 12.4 μM)—a dual mechanism absent in licochalcones A–C [3]. These non-uniform structure-activity relationships mean that substituting one licochalcone for another without assay-specific potency verification risks both false-negative and false-positive results. The quantitative evidence below substantiates exactly where licochalcone E is the correct procurement choice and where alternatives may be more appropriate.

Assay-specific rank reversal LicE is a top NF-κB inhibitor among chalcones but less potent than LicD for lipase and Aβ aggregation; generic substitution risks target mismatch.
Cytotoxicity exclusion LicD impairs microglial viability at low micromolar concentrations, preventing functional M1/M2 polarization studies where LicE remains viable.
Cross-study variability PTP1B inhibition potency differs across independent assays; reported values require in-house target engagement validation.

Licochalcone E: Quantitative Evidence vs. Closest Analogs


NF-κB Transcription Inhibition: Highest Potency Among Chalcones

In a systematic screen of 67 free phenolics from Glycyrrhiza inflata using an NF-κB luciferase reporter assay, licochalcone E (compound 13) demonstrated an IC50 of 3.83 μM for NF-κB transcription inhibition, making it the most potent among the chalcones evaluated [1]. Direct comparators within the same assay included licochalcone B (IC50 13.9 μM, 3.6-fold less potent), licoagrochalcone C (IC50 2.44 μM, 1.6-fold more potent but a structurally distinct licoagrochalcone subclass), compound 8 (IC50 7.27 μM), and compound 12 (IC50 6.67 μM) [1]. For LPS-induced NO production, licochalcone E (IC50 9.09 μM) was comparable to licochalcone B (IC50 8.78 μM) and licoagrochalcone C (IC50 9.35 μM) [1].

NF-κB Inhibition
Head-to-head
LicE IC50 = 3.83 μM; LicB 13.9 μM (3.6-fold less potent); Licoagrochalcone C 2.44 μM.
Supports NF-κB pathway inhibition context; rank order differs among chalcones.
Luciferase reporter assay, HEK293T cells.
Anti-inflammatory NF-κB signaling Transcriptional regulation

Pancreatic Lipase Inhibition: Intermediate Potency & Distinct SAR

Using porcine pancreatic lipase (PPL) immobilized on Fe3O4 magnetic nanoparticles for ligand fishing from Glycyrrhiza inflata extracts, Zeng et al. (2021) reported IC50 values for three licochalcones within the same experimental system: licochalcone E (IC50 5.8 μM), licochalcone A (IC50 4.9 μM), and licochalcone D (IC50 3.2 μM) [1]. The 1.8-fold potency difference between licochalcone D and licochalcone E was attributed to isopentenyl and hydroxyl substituent variations at ring A, which were identified as essential for noncovalent inhibitory potency [1]. Licochalcone E thus occupies an intermediate potency tier—more potent than many non-prenylated chalcones but less potent than licochalcone D—making it suitable when moderate lipase inhibition is desired alongside polypharmacology.

Pancreatic Lipase
Head-to-head
LicE IC50 = 5.8 μM; LicD 3.2 μM (1.8-fold more potent); LicA 4.9 μM.
Supports lipase inhibition screening context; potency rank differs from NF-κB and Aβ.
Porcine pancreatic lipase immobilized on Fe₃O₄ nanoparticles.
Anti-obesity Pancreatic lipase inhibition Metabolic disorder

Anti-MRSA Activity: Equipotent to Licochalcones A and D

In a standardized microbroth dilution assay against three MRSA strains (MRSA-BH, MRSA-ZH, USA300), licochalcone E demonstrated a minimum inhibitory concentration (MIC) of 7.8 μg/mL, identical to licochalcone A and licochalcone D [1]. By contrast, licochalcone B, isoliquiritigenin, and echinatin all exhibited MIC values of 62.5 μg/mL—an 8-fold lower potency [1]. Liquiritigenin and naringenin showed negligible activity (MIC >250 μg/mL). A separate study confirmed that licochalcones A and E possess broad-spectrum activity against multidrug-resistant (MDR) clinical isolates, with efficacy against both MRSA and vancomycin-resistant Enterococcus (VRE) strains [2].

Anti-MRSA MIC
Head-to-head
LicE MIC = 7.8 μg/mL against MRSA-BH, MRSA-ZH, USA300; equipotent to LicA/LicD; 8-fold more potent than LicB.
Supports antimicrobial screening context; MIC comparable to key analogs.
Microbroth dilution assay; also active against VRE clinical isolates.
Antimicrobial resistance MRSA Antibacterial chalcones

Dual Aβ1-42 Aggregation and Choline Uptake Inhibition

Muto et al. (2023) directly compared all five licochalcones (A–E) at 100 μM for Aβ1-42 aggregation inhibition using a thioflavin-T fluorescence assay, establishing the potency rank order D > E > C > B > A [1]. Licochalcone E inhibited Aβ1-42 aggregation with an IC50 of 103.7 μM, while licochalcone D was more potent (IC50 30.4 μM). However, licochalcone D exhibited significant cytotoxicity in SIM-A9 microglial cells (EC50 = 2.9 μM for cell viability reduction and increased caspase-3/7 activity), precluding its use in functional microglial assays [1]. Licochalcone E, by contrast, showed no cytotoxicity at concentrations up to 25 μM and uniquely combined Aβ aggregation inhibition with concentration-dependent suppression of choline uptake via CTL1 (IC50 12.4 μM), outperforming licochalcone D (IC50 17.1 μM) in this orthogonal mechanism [1]. This dual activity enabled licochalcone E to suppress TNF-α (M1 marker) and enhance Arg-1 (M2 marker) expression in Aβ1-42-treated SIM-A9 cells [1].

Aβ & Choline Uptake
Head-to-head
Aβ aggregation IC50 = 103.7 μM (LicD 30.4 μM); Choline uptake IC50 = 12.4 μM (LicD 17.1 μM). No cytotoxicity ≤25 μM (LicD EC50 2.9 μM).
Supports dual-mechanism probe use; cytotoxicity profile enables microglial functional assays.
Thioflavin-T assay; [³H]choline uptake in SIM-A9 cells.
Alzheimer's disease Amyloid-beta aggregation Microglial polarization

Cytotoxicity in Tumor Cell Lines: Comparison with Licochalcone A

Yoon and Cheon (2007) evaluated licochalcones A and E side-by-side against four human tumor cell lines (A549 lung, SK-OV-3 ovarian, SK-MEL-2 melanoma, HCT-15 colon) using the SRB assay [1]. Licochalcone E exhibited IC50 values of 17.3 μM (A549), 15.5 μM (SK-OV-3), 8.5 μM (SK-MEL-2), and 10.1 μM (HCT-15), compared to licochalcone A at 14.3 μM, 13.5 μM, 7.9 μM, and 10.1 μM respectively [1]. Notably, both compounds showed identical potency against HCT-15 colon cancer cells (IC50 10.1 μM), while licochalcone A was modestly more potent (1.2–1.3 fold) against the other three lines [1]. Both compounds inhibited DNA topoisomerase I in a dose-dependent manner, suggesting a shared mechanism [1]. The marginally lower cytotoxicity of licochalcone E may be advantageous in applications where a wider therapeutic window between cancer cell killing and normal cell toxicity is sought.

Tumor Cell Cytotoxicity
Head-to-head
LicE IC50: A549 17.3, SK-OV-3 15.5, SK-MEL-2 8.5, HCT-15 10.1 μM. LicA: 14.3, 13.5, 7.9, 10.1 μM. Equipotent in HCT-15.
Supports cell-model endpoint review; potency slightly lower than LicA in most lines.
SRB assay, 48 h exposure; shared topoisomerase I inhibition mechanism.
Cancer cytotoxicity Topoisomerase I inhibition Anticancer chalcones

PTP1B Inhibition: Allyl Pharmacophore and Derivatization

Yoon et al. (2009) identified that among chalcones isolated from Glycyrrhiza inflata, licochalcones A and E uniquely possess an allyl group at position 5 of the B-ring, which was essential for significant PTP1B inhibitory activity [1]. BindingDB reports licochalcone E PTP1B IC50 values of 4.0 μM and 20.7 μM from independent assays using recombinant human PTP1B with pNPP substrate [2]. Licochalcone A was reported to have a PTP1B IC50 of approximately 23.4 μM (derived from the statement that derivative 7 at 11.7 μM was ~2-fold better than licochalcone A) [1]. Both compounds have served as lead scaffolds for bromo-retrochalcone derivative synthesis, with licochalcone E-based derivatives achieving PTP1B IC50 values as low as 1.9 μM—twofold better than the ursolic acid positive control [3]. Licochalcone E also improves insulin sensitivity in palmitic acid-treated HepG2 cells through NLRP3 inflammasome pathway inhibition .

PTP1B Inhibition
Cross-study comparable
LicE IC50 = 4.0 μM (BindingDB); 20.7 μM alternative assay. LicA ~23.4 μM estimated. B-ring allyl critical pharmacophore.
Supports PTP1B enzyme inhibition context; cross-study variability noted.
Recombinant human PTP1B, pNPP substrate; assay conditions may differ.
Type 2 diabetes PTP1B inhibition Insulin sensitization

Licochalcone E: Optimal Research & Procurement Applications


NF-κB-Driven Anti-Inflammatory Mechanism Studies

Licochalcone E is the preferred procurement choice for investigators studying NF-κB transcriptional regulation in inflammatory models. With an IC50 of 3.83 μM against NF-κB transcription—3.6-fold more potent than licochalcone B (13.9 μM) in the same assay system—LicE enables lower working concentrations, reduced solvent exposure, and improved signal-to-noise in luciferase reporter gene assays [1]. Its concurrent suppression of LPS-induced NO production (IC50 9.09 μM) and inhibition of AKT/MAPK-mediated NF-κB and AP-1 activation provides a multi-node anti-inflammatory mechanism suitable for dissecting crosstalk between inflammatory signaling cascades in RAW264.7 macrophages, BV2 microglia, and in vivo TPA-induced ear edema models.

Alzheimer's Disease: Dual Aβ Aggregation and Microglial Polarization

Licochalcone E is uniquely qualified as a chemical probe for Alzheimer's disease research requiring simultaneous amyloid pathology intervention and neuroimmune modulation. It is the only licochalcone (A–E) that combines direct Aβ1-42 aggregation inhibition (IC50 103.7 μM) with CTL1-mediated choline uptake blockade (IC50 12.4 μM) at non-cytotoxic concentrations, enabling functional studies of microglial M1-to-M2 polarization [2]. Licochalcone D, despite superior Aβ aggregation potency (IC50 30.4 μM), is excluded from such assays due to cytotoxicity (EC50 2.9 μM in SIM-A9 cells). LicE's in vivo neuroprotective activity has been validated in the MPTP-induced nigrostriatal dopaminergic neurodegeneration mouse model, with confirmed upregulation of NQO1 and HO-1 in the substantia nigra [3].

Antimicrobial Screening Against MRSA and VRE

Licochalcone E demonstrates equipotent anti-MRSA activity (MIC 7.8 μg/mL) with licochalcones A and D, while outperforming licochalcone B, isoliquiritigenin, and echinatin by 8-fold [4]. Its broad-spectrum activity extends to vancomycin-resistant Enterococcus (VRE) clinical isolates [5]. The compound's sub-inhibitory concentrations dose-dependently suppress staphylococcal α-toxin production in both MSSA and MRSA, suggesting antivirulence applications beyond direct bactericidal screening. Licochalcone E exhibits low hemolytic activity, making it suitable for in vivo infection models where host cell toxicity must be minimized [5].

PTP1B-Targeted Antidiabetic Lead Optimization

Licochalcone E serves as a privileged starting scaffold for structure-activity relationship (SAR) campaigns targeting PTP1B for type 2 diabetes. The B-ring allyl group at position 5, shared with licochalcone A, is the critical pharmacophore for PTP1B engagement [6]. Bromo-retrochalcone derivatives synthesized from licochalcone E have achieved PTP1B IC50 values of 1.9 μM, surpassing the natural product potency and matching or exceeding the ursolic acid positive control [7]. The compound's additional activities—pancreatic lipase inhibition (IC50 5.8 μM) and NLRP3 inflammasome pathway suppression in palmitic acid-treated HepG2 cells—provide polypharmacological starting points for multifunctional antidiabetic agent design [8].

Application
Selection Property
Validation Focus
NF-κB transcriptional regulation studies
Reported top inhibitor among tested chalcones
NF-κB reporter assay endpoint context
Aβ aggregation & microglial polarization research
Dual Aβ/choline-uptake activity without confounding cytotoxicity
Microglial M1/M2 polarization endpoint context
Antimicrobial screening against drug-resistant Gram-positive strains
MIC equipotent to LicA/LicD with differentiated cytotoxicity profile
MIC and antivirulence endpoint context
PTP1B-targeted inhibitor development
B-ring allyl pharmacophore for SAR
PTP1B enzyme inhibition context; cross-study variability review

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

40 linked technical documents
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